Acetic acid, (3-(N-ethylacetamido)-2,4,6-triiodophenoxy)-

• CAS RN: 13080-22-3
• Molecular Formula: C12H12I3NO4
• Molecular Weight: 614.94 g/mol
• IUPAC Name: 2-[3-[acetyl(ethyl)amino]-2,4,6-triiodophenoxy]acetic acid
• InChI: InChI=1S/C12H12I3NO4/c1-3-16(6(2)17)11-7(13)4-8(14)12(10(11)15)20-5-9(18)19/h4H,3,5H2,1-2H3,(H,18,19)
• InChI Key: RKPZPYBAPOBEOT-UHFFFAOYSA-N
• SMILES: CCN(C1=C(C(=C(C=C1I)I)OCC(=O)O)I)C(=O)C
• synonyms: [3-(N-Ethylacetylamino)-2,4,6-triiodophenoxy]acetic acid

Description

Acetic acid, (3-(N-ethylacetamido)-2,4,6-triiodophenoxy)-, commonly known as Ethiodized oil, is a contrast agent used in radiographic imaging. It is a yellowish, oily liquid that is insoluble in water but soluble in organic solvents. Ethiodized oil is commonly used in diagnostic procedures such as computed tomography (CT) scans, magnetic resonance imaging (MRI), and lymphography.

Scientific Research Applications

Ethiodized oil is commonly used as a contrast agent in radiographic imaging. It is used in diagnostic procedures such as Acetic acid, (3-(N-ethylacetamido)-2,4,6-triiodophenoxy)- scans, MRI, and lymphography. Ethiodized oil is also used in research studies to investigate the biodistribution and pharmacokinetics of various drugs and nanoparticles. It has been shown to enhance the delivery of drugs and nanoparticles to tumors, making it a promising tool in cancer research.

Mechanism Of Action

Ethiodized oil works by absorbing X-rays and other forms of radiation, which allows the organs and tissues to be visualized during radiographic imaging. It is also thought to enhance the delivery of drugs and nanoparticles to tumors by increasing their permeability and retention in the tumor tissue.
Biochemical and Physiological Effects:
Ethiodized oil has been shown to have low toxicity and is generally well-tolerated by patients. It is metabolized in the liver and excreted in the bile. Ethiodized oil has been shown to induce mild inflammation and fibrosis in the liver, but these effects are generally reversible.

Advantages And Limitations For Lab Experiments

Ethiodized oil is a useful tool in radiographic imaging and drug delivery research. It has low toxicity and is generally well-tolerated by patients. However, it is important to note that Ethiodized oil is not suitable for all types of radiographic imaging and may not be effective in all types of tumors.

Future Directions

There are several future directions for the use of Ethiodized oil in research. One area of interest is the development of new imaging techniques that can better visualize tumors and other tissues. Another area of interest is the use of Ethiodized oil in combination with other drugs or nanoparticles to enhance their delivery to tumors. Additionally, there is ongoing research into the use of Ethiodized oil as a therapeutic agent for the treatment of liver cancer and other types of tumors.

Synthesis Methods

Ethiodized oil is synthesized by reacting 3-(N-ethylacetamido)-2,4,6-triiodophenol with acetic anhydride in the presence of a catalyst. The reaction results in the formation of Ethiodized oil, which is then purified using various techniques such as column chromatography and recrystallization.